Cas no 1304-76-3 (Bismuth(III) Oxide)

• Product Name: Bismuth(III) Oxide
• CAS No: 1304-76-3
• MF: Bi₂O₃
• MW: 465.959
• MDL: MFCD00003462
• CID: 41166
• Update Time: 2025-06-19

Bismuth(III) Oxide Chemical and Physical Properties

Names and Identifiers

• BISMUTH(+3)OXIDE
• BISMUTH(III) OXIDE
• BISMUTH(III) OXIDE V
• BISMUTH OXIDE
• BISMUTH TRIOXIDE
• Bi2-O3
• Bismite
• Bismuth oxide (Bi2O3)
• Bismuth sesquioxide
• Bismuth yellow
• Bismuthous oxide
• C.I. 77160
• Dibismuth trioxide
• Bismuth(III)
• Dibismuttrioxid
• c.i.77160
• bismuthyellow
• bismuthousoxide
• Bismuth(III) Oxide

• MDL： MFCD00003462
• Inchi： InChI=1S/2Bi.3H2O/h;;3*1H2
• InChI Key： WMWLMWRWZQELOS-UHFFFAOYSA-N
• SMILES： [Bi].[Bi].O.O.O

Computed Properties

• Exact Mass: 256.96500
• Monoisotopic Mass: 465.94551
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 3

Experimental Properties

• Color/Form: Yellow heavy powder or monoclinic crystals. Odourless. Stable in air.
• Density: 8.9
• Melting Point: 825 ºC
• Boiling Point: 1890°C
• Flash Point: 1890°C
• Solubility: 0.006g/l practically insoluble
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable.
• PSA: 0.00000
• LogP: -0.35640
• Solubility: Soluble in hydrochloric acid and nitric acid, insoluble in water. It turns brownish red when heated and yellow when cold.
• Merck: 14,1273
• Sensitiveness: Sensitive to humidity

Bismuth(III) Oxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R36/37/38
• Safety Instruction： S26; S36/37; S36
• RTECS：EB2984460
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at +5°C to +30°C.
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Bismuth(III) Oxide

Properties and Applications of Bismuth(III) Oxide (CAS No. 1304-76-3)

Bismuth(III) Oxide, with the chemical formula Bi₂O₃, is a well-established inorganic compound characterized by its high stability and unique electronic properties. This compound, identified by its CAS number 1304-76-3, has garnered significant attention in both industrial and academic research due to its versatile applications and emerging potential in advanced technologies.

The synthesis of Bismuth(III) Oxide typically involves the oxidation of bismuth metal or its hydrides under controlled conditions. Its crystalline structure, often found in the tetragonal or rhombohedral form, contributes to its remarkable thermal and chemical resistance. These attributes make it an ideal candidate for use in high-temperature environments, such as in ceramics and refractory materials.

One of the most compelling aspects of Bismuth(III) Oxide is its role in catalysis. Recent studies have highlighted its efficacy as a catalyst or co-catalyst in various organic transformations. For instance, researchers have demonstrated its ability to facilitate the oxidation of alcohols to aldehydes with high selectivity and yield. This capability stems from its unique electronic configuration, which allows for efficient electron transfer processes. The compound's surface properties also play a crucial role, providing active sites that enhance reaction kinetics.

In the field of nanotechnology, Bismuth(III) Oxide nanoparticles have been extensively studied for their potential applications in drug delivery systems and biosensors. The small size of these nanoparticles enhances their bioavailability and allows for targeted delivery of therapeutic agents. Additionally, their surface can be functionalized to bind specific biomolecules, making them valuable tools for diagnostic applications. Preliminary clinical trials have shown promising results in using biocompatible Bismuth(III) Oxide nanoparticles for imaging and therapeutic purposes.

The compound's optical properties have also attracted considerable interest. Bismuth(III) Oxide exhibits strong luminescence when doped with rare earth elements, making it suitable for use in light-emitting diodes (LEDs) and optical sensors. This property has been exploited in developing next-generation display technologies that offer higher efficiency and better color rendering compared to conventional materials.

Environmental remediation represents another emerging application of Bismuth(III) Oxide. Studies indicate that it can effectively adsorb heavy metals from wastewater due to its high affinity for these ions. This capability makes it a promising candidate for water purification systems aimed at removing toxic contaminants without generating harmful byproducts.

The pharmaceutical industry has also explored the potential of Bismuth(III) Oxide as an active ingredient in medicinal formulations. While traditional uses include antacid medications due to its ability to neutralize stomach acid, recent research has uncovered additional therapeutic benefits. For example, studies suggest that Bismuth(III) Oxide may possess antimicrobial properties, making it effective against certain resistant bacterial strains. This discovery has opened new avenues for developing novel antibiotics and antiseptics.

In conclusion, Bismuth(III) Oxide (CAS No. 1304-76-3) is a multifaceted compound with a wide range of applications across various scientific and industrial domains. Its unique properties continue to drive innovation in catalysis, nanotechnology, optics, environmental science, and medicine. As research progresses, it is anticipated that the full potential of this versatile material will be further unlocked, leading to groundbreaking advancements.